Cas no 1014645-87-4 (4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride)

• Product Name: 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride
• CAS No: 1014645-87-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD11616336
• CID: 830881
• PubChem ID: 66824369
• Update Time: 2025-06-09

4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-aminocyclopropyl)benzoate hydrochloride
• 2,N-Dimethoxy-N-methylbenzamide
• Benzoic acid, 4-(1-aminocyclopropyl)-, methyl ester, hydrochloride (1:1)
• 1-[4-(methoxycarbonyl)phenyl]-1-methylethane
• 1-[4-(methoxycarbonyl)phenyl]cyclopropanaminium chloride
• 4-Isopropylbenzoesaeuremethylester
• 4-isopropylbenzoic acid methyl ester
• 4-Isopropylmethyl benzenecarboxylate
• cumic acid methyl ester
• Methyl 4-isopropylbenzoate
• Methyl cumate
• Methyl p-isopropylbenzoate
• p-cymen-7-oic acid methyl ester
• p-isopropylbenzoic acid methyl ester
• Methyl 4-(1-aminocyclopropyl)
• Benzoic acid, 4-(1-aminocyclopropyl)-, methyl ester, hydrochloride
• 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride
• METHYL 4-(1-AMINOCYCLOPROPYL)BENZATE HCL
• 4-(1-Amino-cyclopropyl)-benzoic acid methyl ester hydrochloride
• SZUAJCIGBDCCPA-UHFFFAOYSA-N
• BCP14606
• 0391AA
• NE63349
• AM83229
• AX8239371
• AX8208485
• methyl 4-(1-aminocyclopropyl)benzoate;hydrochloride
• 4-(1-AMIN

• MDL： MFCD11616336
• Inchi： 1S/C11H13NO2.ClH/c1-14-10(13)8-2-4-9(5-3-8)11(12)6-7-11;/h2-5H,6-7,12H2,1H3;1H
• InChI Key： SZUAJCIGBDCCPA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 227.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 52.32000
• LogP: 2.92330

4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride

Introduction to 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride (CAS No. 1014645-87-4)

4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride (CAS No. 1014645-87-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride.

Chemical Structure and Properties

The chemical structure of 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride is composed of a benzoic acid moiety linked to a cyclopropylamine group via a methoxyester linkage. The presence of the cyclopropylamine moiety imparts unique conformational flexibility and electronic properties to the molecule. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

The molecular formula of 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride is C₁₂H₁₆NClO₂, with a molecular weight of approximately 253.72 g/mol. The compound exhibits a melting point of around 180-185°C and is stable under standard laboratory conditions. Its solubility in water is moderate, but it can be significantly improved by adjusting the pH or using co-solvents.

Synthesis Methods

The synthesis of 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-bromobenzoic acid methyl ester with 1-aminocyclopropane in the presence of a palladium catalyst. This method, known as the Buchwald-Hartwig amination, provides a high yield and excellent purity of the desired product.

An alternative synthetic route involves the reaction of 4-cyanobenzoic acid methyl ester with hydrogen chloride gas to form the corresponding amine derivative, followed by reduction to obtain the final product. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Biological Activity and Applications

4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride has shown promising biological activity in several areas of research. One notable application is its potential as a lead compound for developing new antiviral agents. Recent studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structural features of the cyclopropylamine moiety are believed to contribute to its antiviral efficacy by interfering with viral replication processes.

In addition to its antiviral properties, 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The potential therapeutic applications of 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 4-(1-Aminocyclopropyl)benzoic acid methyl ester hydrochloride (CAS No. 1014645-87-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its future applications in healthcare.